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Compound of Interest

Compound Name: Codeine sulphate

Cat. No.: B072805

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the side-effect profiles of two commonly
prescribed opioid analgesics, codeine sulphate and hydrocodone. The information presented
is based on available clinical trial data and pharmacological research to assist researchers,
scientists, and drug development professionals in understanding the nuanced differences
between these two compounds.

Data Presentation: Comparative Side-Effect Profiles

The following table summarizes the incidence of adverse effects reported in comparative
clinical trials of codeine and hydrocodone.
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Side Effect Codeine Sulphate Hydrocodone Study

Central Nervous

System

Sedation/Lightheaded Turturro et al. (1991)
64% 24%

ness [1]

o Rodriguez et al.
Dizziness 24% 19%

(2007)[2]

Gastrointestinal

Not specified, but
reported to be higher

Lower incidence of

Turturro et al. (1991)

Nausea/Vomiting nausea and vomiting
than hydrocodone [1]
reported
group (p=0.23)
- Rodriguez et al.
Vomiting 24% 16%
(2007)[2]
o Rodriguez et al.
Constipation 36% 29%
(2007)[2]
Rodriguez et al.
Dry Mouth 15% 18%
(2007)[2]
Other
. Turturro et al. (1991)
Inadequate Analgesia  24% 0%

[1]

Experimental Protocols

Detailed experimental protocols for the key clinical trials cited are summarized below based on

publicly available information. Access to the full-text articles for a more granular breakdown of

methodologies was not available.

Turturro et al. (1991): Hydrocodone versus Codeine in

Acute Musculoskeletal Pain
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» Study Design: This was a randomized, double-blind, prospective clinical trial.[1]

» Participants: The study enrolled 62 adult emergency department patients between 18 and 70
years of age who presented with acute musculoskeletal pain. Patients with contraindications
to opioid therapy or who were using other analgesics were excluded.[1]

« Intervention: Patients were randomly assigned to receive either 5 mg of hydrocodone with
500 mg of acetaminophen or 30 mg of codeine with 500 mg of acetaminophen. The
medication was to be taken upon discharge from the emergency department and every four
hours thereafter as needed for pain.[1]

o Outcome Measures: Pain intensity was the primary outcome, evaluated using a visual
analog scale at zero, one, two, four, eight, 24, and 48 hours. The secondary outcomes
included the incidence of specific side effects and the number of patients reporting
inadequate analgesia.[1]

Rodriguez et al. (2007): Codeine/acetaminophen and
hydrocodonel/acetaminophen combination tablets for
the management of chronic cancer pain in adults

o Study Design: This was a 23-day, prospective, double-blind, randomized, parallel-group

study.[2]

o Participants: The study included outpatients older than 18 years with a diagnosis of chronic
(duration of at least 3 months) moderate to severe cancer-related pain.[2]

« Intervention: Patients were randomly assigned to receive one tablet of either
codeine/acetaminophen (30/500 mg) or hydrocodone/acetaminophen (5/500 mg) orally
every four hours. The dosage could be doubled after one or two weeks if pain intensity
remained high.[2]

e Outcome Measures: The primary endpoint was the proportion of patients achieving pain
relief, which was defined as a score greater than 1 on a 5-point verbal rating scale. The
tolerability and incidence of adverse events were also assessed.[2]

Mandatory Visualization
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The following diagrams illustrate the metabolic pathways of codeine and hydrocodone and the
general opioid receptor signaling pathway.

Comparative Metabolism of Codeine and Hydrocodone
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Comparative metabolic pathways of codeine and hydrocodone.
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Opioid Receptor Signaling Pathway
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Simplified G-protein coupled opioid receptor signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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